(14E,18E)-lycopadiene

Description

(14E,18E)-lycopadiene is an organic molecular entity belonging to the class of isoprenoid alkenes . It is a tetraterpenoid hydrocarbon, specifically a C40 isoprenoid alkene, found in certain strains of Botryococcus braunii Race L . Botryococcus braunii is a green microalga known for producing hydrocarbons . Lycopadiene accounts for a significant portion (95%) of the total hydrocarbon pool in B. braunii Race L, with other minor compounds like lycopatriene, lycopatetraene, lycopapentaene, lycopahexaene, and a C35H64 molecule constituting the remaining 5% .

Lycopadiene's biosynthesis involves the condensation of two C20 geranylgeranyl diphosphate (GGPP) molecules to produce lycopaoctaene, followed by enzymatic reduction to form lycopadiene . Alternatively, it can be produced by the head-to-head condensation of two phytyl diphosphate (PPP) molecules . This condensation process is similar to that catalyzed by squalene synthase (SS), an enzyme involved in sterol biosynthesis . In in vitro reactions, a squalene synthase-like enzyme (SSL) produces lycopadiene, lycopapentaene, and lycopaoctaene when supplied with GGPP and PPP .

As a specific biomarker for race L of B. braunii, lycopadiene's presence is used in environmental studies . Research has shown that lycopadiene exhibits lower δ13C values compared to n-alkanes, which are also found in lacustrine sediments . A similar compound, botryococcenes, can be found in periphyton and floc samples .

• CAS No.: 111051-86-6
• Product Name: (14E,18E)-lycopadiene
• Molecular Formula: C40H78
• Molecular Weight: 559 g/mol
• IUPAC Name: (6R,10R,14E,18E,23R,27R)-2,6,10,14,19,23,27,31-octamethyldotriaconta-14,18-diene
• Standard InChI: InChI=1S/C40H78/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h21-22,33-34,37-40H,11-20,23-32H2,1-10H3/b35-21+,36-22+/t37-,38-,39+,40+/m1/s1
• Standard InChIKey: JBDZFQFIKGPIRH-PQPPKSKMSA-N
• SMILES: CC(C)CCCC(C)CCCC(C)CCCC(=CCCC=C(C)CCCC(C)CCCC(C)CCCC(C)C)C
• Canonical SMILES: CC(C)CCCC(C)CCCC(C)CCCC(=CCCC=C(C)CCCC(C)CCCC(C)CCCC(C)C)C
• PubChem Compound: 13889926
• Last Modified: Jul 17 2023